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Compound of Interest

Compound Name: N-Allyl-3-(trifluoromethyl)aniline

Cat. No.: B3054586 Get Quote

An In-depth Technical Guide to N-Allyl-3-(trifluoromethyl)aniline

IUPAC Name: N-prop-2-enyl-3-(trifluoromethyl)aniline

This technical guide provides a comprehensive overview of N-Allyl-3-(trifluoromethyl)aniline,

a key intermediate in the synthesis of pharmaceuticals and agrochemicals. The document

details its chemical properties, established synthesis protocols, and the strategic importance of

its structural moieties in functional molecule design. This guide is intended for researchers,

chemists, and professionals involved in drug discovery and development.

Chemical Properties and Identifiers
N-Allyl-3-(trifluoromethyl)aniline is an aromatic amine characterized by the presence of both

an allyl group and a trifluoromethyl group attached to an aniline core. The trifluoromethyl group

significantly influences the molecule's properties, enhancing lipophilicity and metabolic stability,

which are desirable traits in medicinal chemistry.[1]
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Property Value Source

IUPAC Name
N-prop-2-enyl-3-

(trifluoromethyl)aniline
[1]

CAS Number 61219-93-0 [1][2][3][4]

Molecular Formula C10H10F3N [2][3][5]

Molecular Weight 201.19 g/mol [1][2]

Canonical SMILES
C=CCNC1=CC=CC(=C1)C(F)

(F)F
[2]

InChI Key
DGJLLKBHFCFOOZ-

UHFFFAOYSA-N
[1]

Synthesis Protocols
The synthesis of N-Allyl-3-(trifluoromethyl)aniline can be achieved through several strategic

pathways. The choice of method often depends on the desired scale, yield, and available

starting materials.

Method 1: Direct N-Allylation via Nucleophilic
Substitution
This is a common and straightforward method involving the direct alkylation of 3-

(trifluoromethyl)aniline with an allyl halide.[1] The reaction proceeds via a nucleophilic

substitution mechanism where the aniline nitrogen attacks the electrophilic carbon of the allyl

halide.
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N-Allyl-3-(trifluoromethyl)aniline
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Resulting Properties & Applications
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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